3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-5-3-9(15)7-11(13)10-4-2-8(14(17)18)6-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: LTCIGJXODCCZIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID90681423
• Molecular Weight: 264.22 g/mol
• CAS RN: 1262008-58-1

Description

3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% (3F4F2MB) is an organic compound with a wide range of applications in the field of scientific research. This compound is an important intermediate in the synthesis of a variety of organic compounds. It is a versatile, highly reactive compound that can be used for a variety of purposes in the laboratory. The aim of

Scientific Research Applications

3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and other compounds. It is also used as a reagent in the synthesis of polymers, dyes, and other materials. In addition, 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is used in the synthesis of polymers for biomedical applications. It is also used as a catalyst in the synthesis of organic compounds and as a reactant in organic reactions.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound is able to react with other molecules through a variety of mechanisms. One of these mechanisms is the formation of a covalent bond between the two molecules. This bond is formed when the two molecules form a “bridge” between them, allowing them to interact more closely. Other mechanisms include the formation of hydrogen bonds and electrostatic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% are not fully understood. However, it is believed that the compound can interact with other molecules to form new compounds. It is also believed that the compound can act as a catalyst in the synthesis of other compounds. In addition, 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is believed to have antioxidant properties, which may be beneficial for the prevention of oxidative damage.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% in lab experiments is its versatility. The compound is highly reactive and can be used in a variety of reactions. In addition, the compound is relatively inexpensive and easy to obtain. However, the compound is also highly toxic and should be handled with care. In addition, the compound is volatile and should be stored in a sealed container.

Future Directions

The future of 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is very promising. The compound has a wide range of applications in scientific research and is an important intermediate in the synthesis of a variety of organic compounds. In addition, the compound has potential applications in the fields of biomedical engineering, pharmaceuticals, and materials science. Furthermore, the compound has potential applications in the field of green chemistry, as it is a relatively inexpensive and environmentally friendly compound. Finally, the compound has potential applications in the field of nanotechnology, as it has the potential to be used as a catalyst in the synthesis of nanomaterials.

Synthesis Methods

The synthesis of 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% can be achieved through a variety of methods. The most common method involves the reaction of 5-fluoro-2-methoxyphenyl bromide and 3-fluorobenzoic acid in the presence of a base such as potassium carbonate. This reaction is carried out at a temperature of 80-90°C and yields 3-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% as the main product. Other methods of synthesis include the reaction of 3-fluorobenzoic acid and 5-fluoro-2-methoxyphenylmagnesium bromide in the presence of a base such as sodium carbonate or the reaction of 5-fluoro-2-methoxyphenylmagnesium bromide and 3-fluorobenzoic acid chloride in the presence of a base such as potassium carbonate.